Cas no 1324139-95-8 ([(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate)

• Product Name: [(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate
• CAS No: 1324139-95-8
• MF: C₁₉H₂₀ClNO₄
• MW: 361.819404602051
• CID: 5321810
• Update Time: 2025-05-23

[(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloro-4-methylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate
• [2-(2-chloro-4-methylanilino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• STL194403
• 2-((2-chloro-4-methylphenyl)amino)-2-oxoethyl 2-(4-ethoxyphenyl)acetate
• [(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate

• Inchi： 1S/C19H20ClNO4/c1-3-24-15-7-5-14(6-8-15)11-19(23)25-12-18(22)21-17-9-4-13(2)10-16(17)20/h4-10H,3,11-12H2,1-2H3,(H,21,22)
• InChI Key： LMRGPPLNQOMVRA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC(COC(CC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 437
• XLogP3: 3.9
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate

[(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate

The compound [(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1324139-95-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a carbamoyl group, an ethoxyphenyl moiety, and a methyl ester, which contribute to its versatile chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic applications. The chloro-substituted phenyl group has been shown to enhance the compound's stability and bioavailability, while the ethoxyphenyl moiety contributes to its lipophilicity, enabling better penetration into cellular membranes.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials synthesis. Its carbamoyl group allows for the formation of hydrogen bonds, which can be exploited in the creation of supramolecular assemblies and self-healing materials. Recent breakthroughs in this area have demonstrated its potential as a building block for stimuli-responsive materials that can adapt to environmental changes such as temperature and pH levels.

The synthesis of [(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and selectivity of the synthesis pathway. These advancements have not only reduced production costs but also minimized environmental impact, aligning with current sustainability goals in the chemical industry.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamic behavior at the molecular level. For instance, recent NMR studies have revealed the presence of intramolecular hydrogen bonding interactions that stabilize the molecule's conformation and influence its reactivity.

Looking ahead, the continued exploration of [(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate is expected to unlock new opportunities in both academic research and industrial applications. Its unique combination of functional groups makes it an ideal candidate for further modification and functionalization, paving the way for innovative solutions in drug delivery systems, sensors, and advanced polymers.

In conclusion, [(2-chloro-4-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1324139-95-8) stands out as a versatile and intriguing compound with vast potential across multiple disciplines. As research continues to uncover its properties and applications, this compound is poised to make significant contributions to both scientific advancements and practical innovations.